Cas no 2680872-81-3 (tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate
• CAS No: 2680872-81-3
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5946521
• PubChem ID: 165933581
• Update Time: 2025-06-14

tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7139459
• 2680872-81-3
• tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate

• Inchi： 1S/C12H17N3O2/c1-5-6-15-9-10(8-14-15)7-13-11(16)17-12(2,3)4/h1,8-9H,6-7H2,2-4H3,(H,13,16)
• InChI Key： PTJLOILCQLNYHB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=NN(CC#C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.132076794g/mol
• Monoisotopic Mass: 235.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate

Research Brief on tert-Butyl N-{[1-(Prop-2-yn-1-yl)-1H-Pyrazol-4-yl]methyl}carbamate (CAS: 2680872-81-3)

In recent years, the compound tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate (CAS: 2680872-81-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole core and alkyne functionality, serves as a versatile intermediate in the synthesis of pharmacologically active compounds. Its structural features make it particularly valuable for applications in drug discovery, including the development of kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras).

Recent studies have highlighted the role of tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate in click chemistry applications. The alkyne group present in the molecule allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of complex molecular architectures. This property has been exploited in the synthesis of targeted drug conjugates and bioprobes, facilitating the study of protein-protein interactions and cellular signaling pathways.

A 2023 publication in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel EGFR inhibitors. Researchers utilized tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate as a key building block to introduce a pyrazole-alkyne moiety into the inhibitor scaffold, resulting in improved binding affinity and selectivity. The study reported a 2.5-fold increase in potency compared to previous-generation inhibitors, with enhanced pharmacokinetic properties.

In the realm of PROTAC technology, this compound has shown promise as a linker component. Its rigid pyrazole core and alkyne functionality provide optimal spacing and orientation for connecting target-binding ligands to E3 ubiquitin ligase recruiters. A recent preclinical study published in ACS Chemical Biology utilized tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate to develop BRD4-targeting PROTACs, achieving significant degradation of the target protein at nanomolar concentrations.

The synthetic accessibility of tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate has also been a focus of recent research. A 2022 Organic Process Research & Development paper described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Looking forward, the unique properties of tert-butyl N-{[1-(prop-2-yn-1-yl)-1H-pyrazol-4-yl]methyl}carbamate position it as a valuable tool in chemical biology and drug discovery. Its applications span from medicinal chemistry to chemical biology probes, with ongoing research exploring its potential in covalent inhibitor design and bioorthogonal labeling strategies. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.